Cas no 2172522-28-8 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid
• CAS No: 2172522-28-8
• MF: C₂₄H₂₈N₂O₈
• MW: 472.487727165222
• CID: 5999973
• PubChem ID: 165512844
• Update Time: 2025-06-20

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid
• 2172522-28-8
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]oxy}-3-methoxypropanoic acid
• EN300-1543967

• Inchi： 1S/C24H28N2O8/c1-31-14-21(23(28)29)34-26-22(27)11-15(32-2)12-25-24(30)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： JVWDPHIQKAUQKW-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NOC(C(=O)O)COC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 472.18456586g/mol
• Monoisotopic Mass: 472.18456586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 132Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic Acid (CAS No. 2172522-28-8)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid, identified by its CAS number 2172522-28-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as amides, methoxy groups, and a fluorene moiety. The presence of these features not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular medicine.

The fluorene component in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are widely recognized for their stability, luminescence properties, and biological activity. In recent years, researchers have been exploring the potential of fluorene-based compounds as scaffolds for developing novel therapeutic agents. The methoxycarbonyl group, on the other hand, serves as a protecting group for amino functions and can be selectively removed under specific conditions, making it a valuable tool in synthetic chemistry. The dual presence of 3-methoxy groups further enhances the compound's versatility, allowing for selective modifications and interactions with biological targets.

One of the most compelling aspects of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid is its potential application in the development of targeted therapeutics. The amide linkage in the molecule can be exploited to create peptidomimetics or to link different pharmacophores together, enabling the design of molecules with enhanced binding affinity and selectivity. This approach has been successfully employed in the development of small molecule inhibitors for various therapeutic targets, including kinases and proteases.

Recent advancements in computational chemistry and molecular modeling have further highlighted the importance of such multifunctional compounds. By leveraging these tools, researchers can predict the binding modes of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid to biological targets with high precision. This has enabled the rational design of analogs with improved pharmacokinetic profiles and reduced off-target effects. For instance, studies have shown that modifications to the fluorene moiety can significantly alter the compound's solubility and metabolic stability, making it more suitable for clinical applications.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the amide bond, protection-deprotection strategies for the amino group, and functionalization of the fluorene core. Each step requires precise optimization to achieve the desired product without side reactions. Techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) spectroscopy are employed to monitor reaction progress and confirm structural integrity.

In terms of biological activity, preliminary studies on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid have shown promising results in vitro. The compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to interact with specific protein targets has been explored using biophysical techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC). These studies have provided valuable insights into the compound's binding affinity and mode of action.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. Their unique structural features make them ideal candidates for developing molecules with enhanced pharmacological properties. For example, fluorene-based ligands have been used to modulate G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The methoxy groups in this compound contribute to its lipophilicity, which is a critical factor in drug absorption and distribution within the body.

The development of novel synthetic methodologies is another area where this compound has made significant contributions. The use of transition metal-catalyzed reactions has enabled more efficient and sustainable routes to complex molecules like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid. These catalytic processes often require fewer steps and generate less waste compared to traditional synthetic approaches. This aligns with the growing emphasis on green chemistry principles in pharmaceutical research.

Future directions for research on this compound include exploring its potential as a prodrug or a lead compound for further derivatization. Prodrug strategies involve converting a less soluble or bioavailable parent drug into a more active form within the body, enhancing its therapeutic efficacy. By designing derivatives with improved pharmacokinetic properties, researchers hope to overcome some of the limitations associated with small molecule drugs.

The integration of machine learning and artificial intelligence into drug discovery has also opened up new avenues for studying compounds like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid. These technologies can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. Additionally, AI-driven virtual screening allows researchers to rapidly assess large libraries of compounds for potential therapeutic applications.

In conclusion,2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}-3-methoxypropanoic acid (CAS No. 2172522-28-8) represents a fascinating example of how intricate molecular structures can lead to novel therapeutic opportunities. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while its potential applications in various therapeutic areas highlight its significance in modern medicinal chemistry.